Cas no 938341-24-3 (4-Methyl-2-(4-phenoxyphenyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-Methyl-2-(4-phenoxyphenyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 938341-24-3
• MF: C₁₇H₁₃NO₃S
• MW: 311.355023145676
• CID: 6782090
• PubChem ID: 22684979
• Update Time: 2025-07-21

4-Methyl-2-(4-phenoxyphenyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS015997133
• 938341-24-3
• starbld0011054
• 4-Methyl-2-(4-phenoxyphenyl)thiazole-5-carboxylic acid
• NS-05249
• 4-methyl-2-(4-phenoxyphenyl)-1,3-thiazole-5-carboxylic acid
• 4-Methyl-2-(4-phenoxyphenyl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C17H13NO3S/c1-11-15(17(19)20)22-16(18-11)12-7-9-14(10-8-12)21-13-5-3-2-4-6-13/h2-10H,1H3,(H,19,20)
• InChI Key： NLZGBHXVPVIGFF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1C1C=CC(=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 311.06161445g/mol
• Monoisotopic Mass: 311.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 87.7Ų

Additional information on 4-Methyl-2-(4-phenoxyphenyl)-1,3-thiazole-5-carboxylic acid

Introduction to 4-Methyl-2-(4-phenoxyphenyl)-1,3-thiazole-5-carboxylic acid (CAS No. 938341-24-3) and Its Emerging Applications in Chemical Biology

4-Methyl-2-(4-phenoxyphenyl)-1,3-thiazole-5-carboxylic acid, identified by the CAS number 938341-24-3, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound belongs to the thiazole family, a class of molecules known for their broad spectrum of biological activities and utility in drug discovery. The presence of a phenoxyl group at the 2-position and a carboxylic acid moiety at the 5-position introduces unique pharmacophoric features, making it a promising candidate for further exploration in medicinal chemistry.

The thiazole core of this compound is a well-documented scaffold in medicinal chemistry, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. Thiazole derivatives have been extensively studied due to their ability to interact with various biological targets, including enzymes and receptors. The 4-methyl substituent at the 1-position and the 4-phenoxyphenyl group at the 2-position further modulate the electronic and steric properties of the molecule, potentially influencing its binding affinity and selectivity toward biological targets.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of heterocyclic compounds like thiazoles in developing novel therapeutics. The carboxylic acid functionality at the 5-position of 4-Methyl-2-(4-phenoxyphenyl)-1,3-thiazole-5-carboxylic acid provides a site for further chemical modification, enabling the synthesis of derivatives with enhanced pharmacological properties. This versatility makes it an attractive building block for drug discovery campaigns targeting neurological disorders, metabolic diseases, and infectious diseases.

In particular, the phenoxyphenyl moiety has been implicated in enhancing molecular interactions with biological targets due to its ability to form hydrogen bonds and π-stacking interactions. This feature has been exploited in the development of kinase inhibitors and other small-molecule drugs. The combination of these structural elements in 4-Methyl-2-(4-phenoxyphenyl)-1,3-thiazole-5-carboxylic acid suggests potential applications in modulating signaling pathways associated with cancer progression and inflammation.

Emerging research indicates that thiazole derivatives exhibit promising antitumor activity by inhibiting key enzymes involved in cell proliferation and survival. For instance, studies have demonstrated that certain thiazole-based compounds can interfere with microtubule dynamics or disrupt DNA replication in cancer cells. The specific arrangement of substituents in 4-Methyl-2-(4-phenoxyphenyl)-1,3-thiazole-5-carboxylic acid may confer unique advantages in terms of potency and selectivity compared to other thiazole derivatives.

The carboxylic acid group at the 5-position also opens up possibilities for prodrug design or conjugation with biomolecules such as peptides or antibodies. Such modifications can improve bioavailability or target specificity, which are critical factors in drug development. Furthermore, the compound’s solubility profile can be tailored through derivatization, enhancing its suitability for formulation into oral or injectable therapies.

Advances in high-throughput screening (HTS) technologies have enabled rapid identification of bioactive compounds like 4-Methyl-2-(4-phenoxyphenyl)-1,3-thiazole-5-carboxylic acid from large libraries. These methods have accelerated the discovery process by allowing researchers to assess thousands of compounds for activity against various disease-related targets. The structural features of this molecule make it a valuable candidate for inclusion in such screens due to its potential to interact with multiple biological pathways.

In addition to its pharmaceutical applications, 4-Methyl-2-(4-phenoxyphenyl)-1,3-thiazole-5-carboxylic acid has shown promise as a tool compound in chemical biology research. Its well-defined structure allows researchers to probe mechanisms of action for related compounds or explore new therapeutic strategies. The compound’s ability to modulate biological processes without exhibiting significant toxicity makes it an ideal candidate for mechanistic studies.

The synthesis of 4-Methyl-2-(4-phenoxyphenyl)-1,3-thiazole-5-carboxylic acid involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards. Modern synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aryl-thiazole core efficiently. These methods ensure scalability and reproducibility, which are essential for both research and industrial applications.

Future directions in research may focus on exploring analogs of this compound that exhibit improved pharmacokinetic profiles or enhanced target engagement. By systematically modifying substituents such as the phenoxyl group or introducing additional functional groups like amides or esters, chemists can generate libraries of derivatives with tailored properties. Such efforts could lead to novel therapeutic agents with improved efficacy and reduced side effects.

The growing interest in natural product-inspired scaffolds has also inspired investigations into bioisosteric replacements for existing functional groups within heterocyclic molecules like thiazoles. For example, replacing the carboxylic acid group with alternative moieties could alter binding interactions without significantly affecting overall potency. Such modifications are often guided by computational modeling studies that predict how changes in structure will impact biological activity.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the development process by predicting optimal molecular structures based on large datasets. Compounds like 4-Methyl-2-(4-phenoxyphenyl)-1,3-thiazole-5-carboxylic acid, with their well-characterized bioactivity patterns, serve as training data for these models to identify new leads efficiently.

In conclusion, 4-Methyl-2-(4-phenoxyphenyl)-1,3-thiazole-5-carboxylic acid (CAS No. 938341-24-3) represents a structurally fascinating molecule with significant potential in pharmaceutical research and chemical biology applications. Its unique combination of pharmacophoric features positions it as a valuable scaffold for developing novel therapeutics targeting various diseases while offering opportunities for further structural optimization through advanced synthetic methodologies.